Cas no 2648938-90-1 (3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride)

• Product Name: 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride
• CAS No: 2648938-90-1
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• CID: 5327798
• Update Time: 2025-11-05

3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride

• Inchi： 1S/C10H8N4.ClH/c11-6-8-7-14(13-10(8)12)9-4-2-1-3-5-9;/h1-5,7H,(H2,12,13);1H
• InChI Key： PJASZNLDHMISQP-UHFFFAOYSA-N
• SMILES： C(C1C(=NN(C2C=CC=CC=2)C=1)N)#N.Cl

Additional information on 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride

Recent Advances in the Study of 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride (CAS: 2648938-90-1)

The compound 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride (CAS: 2648938-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core, has been explored for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in various preclinical models.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Traditional methods often involved multi-step reactions with low yields, but recent research has introduced novel catalytic systems and greener solvents to improve both yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach using palladium catalysis, achieving a yield of over 85% while reducing environmental impact. This breakthrough is expected to facilitate large-scale production for further pharmacological testing.

In terms of biological activity, 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride has shown promising results as a kinase inhibitor. Kinases are critical targets in cancer therapy, and this compound has exhibited selective inhibition against several oncogenic kinases, including EGFR and BRAF. A recent in vitro study highlighted its ability to induce apoptosis in non-small cell lung cancer (NSCLC) cells, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Additionally, the compound's antimicrobial properties have been investigated in the context of rising antibiotic resistance. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a mechanism involving disruption of bacterial cell wall synthesis. This opens new avenues for designing next-generation antibiotics to combat resistant pathogens.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride. Issues such as poor solubility and metabolic stability need to be addressed through structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance bioavailability and reduce off-target effects.

In conclusion, 3-amino-1-phenyl-1H-pyrazole-4-carbonitrile hydrochloride (CAS: 2648938-90-1) represents a versatile scaffold with significant therapeutic potential. Recent advancements in synthesis and biological evaluation have laid the groundwork for its further development as a drug candidate. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.